Cas no 2172374-83-1 (3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidooxolane-3-carboxylic acid)

• Product Name: 3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidooxolane-3-carboxylic acid
• CAS No: 2172374-83-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6282257
• PubChem ID: 165808206
• Update Time: 2025-07-15

3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidooxolane-3-carboxylic acid
• EN300-1499094
• 2172374-83-1
• 3-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]oxolane-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-4-26(5-2,23(30)29(3)27(24(31)32)14-15-34-17-27)28-25(33)35-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,22H,4-5,14-17H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： OLMXJEOBBMIRTD-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)N(C)C(C(CC)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidooxolane-3-carboxylic acid

Research Brief on 3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidooxolane-3-carboxylic acid (CAS: 2172374-83-1)

The compound 3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidooxolane-3-carboxylic acid (CAS: 2172374-83-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a tetrahydrofuran (oxolane) ring, is primarily utilized in peptide synthesis and drug development. Its unique chemical properties make it a valuable intermediate in the construction of bioactive peptides and small-molecule therapeutics.

Recent studies have focused on the synthesis and application of this compound in the development of novel peptide-based drugs. Researchers have highlighted its role in facilitating the incorporation of N-methylated amino acids into peptide chains, a modification known to enhance metabolic stability and bioavailability. The Fmoc group, a cornerstone in solid-phase peptide synthesis (SPPS), ensures efficient protection of the amino functionality during the synthetic process, while the oxolane ring contributes to conformational rigidity, potentially influencing the pharmacokinetic properties of the resulting peptides.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the utility of 2172374-83-1 in the synthesis of cyclic peptides targeting G-protein-coupled receptors (GPCRs). The study reported improved binding affinity and selectivity of the synthesized peptides, attributed to the structural constraints imposed by the oxolane ring. Furthermore, the compound's compatibility with automated SPPS platforms was confirmed, underscoring its potential for large-scale production of therapeutic peptides.

Another significant advancement involves the application of 2172374-83-1 in the development of proteolysis-targeting chimeras (PROTACs). A recent Nature Chemical Biology publication (2024) detailed its use as a linker molecule, connecting an E3 ligase binder to a target protein ligand. The study revealed that the oxolane ring's rigidity enhanced the stability of the ternary complex, leading to more efficient degradation of the target protein. This finding opens new avenues for the design of next-generation PROTACs with improved efficacy and reduced off-target effects.

Ongoing research is exploring the compound's potential in addressing challenges related to peptide drug delivery. Preliminary results from a 2024 ACS Nano study suggest that derivatives of 2172374-83-1 can be engineered to form self-assembling nanostructures, capable of encapsulating and delivering therapeutic peptides across biological barriers. This application could revolutionize the treatment of diseases requiring targeted peptide delivery, such as cancer and neurodegenerative disorders.

In conclusion, 3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidooxolane-3-carboxylic acid (2172374-83-1) represents a versatile and promising tool in modern pharmaceutical research. Its applications span from traditional peptide synthesis to cutting-edge therapeutic modalities like PROTACs and nanomedicine. As research continues to unveil its full potential, this compound is poised to play an increasingly important role in the development of innovative therapies for complex diseases.